Cas no 357172-63-5 ((5-Methyl-1H-1,2,4-triazol-3-yl)thioacetate Morpholine)

• Product Name: (5-Methyl-1H-1,2,4-triazol-3-yl)thioacetate Morpholine
• CAS No: 357172-63-5
• MF: C₉H₁₆N₄O₃S
• MW: 260.313340187073
• MDL: MFCD28100726
• CID: 2170821
• PubChem ID: 15411619
• Update Time: 2025-05-20

(5-Methyl-1H-1,2,4-triazol-3-yl)thioacetate Morpholine Chemical and Physical Properties

Names and Identifiers

• Thiotriazolin
• Morpholine, [(5-Methyl-1H-1,2,4-triazol-3-yl)thio]acetate
• Morpholine 5-methyl-1,2,4-triazoline-5-thioacetate
• Morpholine 2-((5-methyl-4H-1,2,4-triazol-3-yl)thio)acetate
• 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid; morpholine
• 357172-63-5
• Tiotriazolin
• Q27269151
• Morpholin-4-ium 2-(5-methyl-1H-1,2,4-triazol-3-ylsulfanyl) acetate
• thiotriazoline
• THIOTRIAZOLINE [WHO-DD]
• ((3-Methyl-1H-1,2,4-triazol-5-yl)sulfanyl)acetic acid - morpholine (1:1)
• 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid;morpholine
• [(5-Methyl-1H-1,2,4-triazol-3-yl)thio]acetate Morpholine
• Morpholine, ((5-methyl-1H-1,2,4-triazol-3-yl)thio)acetate
• UNII-80FD3I7462
• 80FD3I7462
• (5-Methyl-1H-1,2,4-triazol-3-yl)thioacetate Morpholine

• MDL： MFCD28100726
• Inchi： 1S/C5H7N3O2S.C4H9NO/c1-3-6-5(8-7-3)11-2-4(9)10;1-3-6-4-2-5-1/h2H2,1H3,(H,9,10)(H,6,7,8);5H,1-4H2
• InChI Key： MSYQJZMDTZWNQZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NNC(C)=N1.O1CCNCC1

Computed Properties

• Exact Mass: 260.09431156g/mol
• Monoisotopic Mass: 260.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Additional information on (5-Methyl-1H-1,2,4-triazol-3-yl)thioacetate Morpholine

(5-Methyl-1H-1,2,4-Triazol-3-Yl)Thioacetate Morpholine: A Comprehensive Overview

The compound with CAS No 357172-63-5, commonly referred to as (5-Methyl-1H-1,2,4-triazol-3-yl)thioacetate morpholine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The long-tail keyword for this compound can be further specified as morpholine derivative of (5-methyl-1H-1,2,4-triazol-3-yl)thioacetate, highlighting its functional groups and structural composition.

Recent studies have explored the synthesis and characterization of this compound, emphasizing its stability and reactivity under different conditions. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm the molecular structure. The morpholine moiety in the compound contributes to its amphiprotic nature, making it suitable for a wide range of chemical reactions. Additionally, the thioacetate group enhances the molecule's ability to act as a nucleophile in substitution reactions.

One of the most promising applications of (5-Methyl-1H-1,2,4-triazol-3-Yl)Thioacetate Morpholine lies in its potential use as a building block in medicinal chemistry. The triazole ring is known for its ability to form hydrogen bonds, which is crucial for drug design. Recent research has focused on modifying the methyl group on the triazole ring to enhance bioavailability and pharmacokinetic properties. These modifications have shown potential in developing new drug candidates for treating various diseases.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of morpholine as a base in these reactions has been optimized to improve yield and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis. For instance, solvent-free conditions and catalytic systems have been employed to achieve higher efficiency while reducing waste.

In terms of industrial applications, (5-Methyl-1H-1,2,4-Triazol-3-Yl)Thioacetate Morpholine has shown promise in agrochemicals and materials science. Its ability to act as a stabilizer in polymer formulations has been tested under various environmental conditions. Recent studies indicate that this compound can enhance the thermal stability of polymers without compromising their mechanical properties.

Furthermore, the compound's role in catalysis has been explored. The thioacetate group serves as a versatile ligand in transition metal-catalyzed reactions. Recent findings suggest that this compound can act as an effective ligand for palladium-catalyzed cross-coupling reactions, offering higher selectivity compared to traditional ligands.

From an environmental standpoint, understanding the degradation pathways of (5-Methyl-1H-1,2,4-Triazol-3-Yl)Thioacetate Morpholine is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are essential for developing sustainable practices in chemical manufacturing.

In conclusion, (5-Methyl-1H-1,2,4-Triazol-3-Yl)Thioacetate Morpholine is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new properties and applications of this compound, it is poised to play a significant role in advancing modern chemistry.